N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C18H16F3NO5S/c19-18(20,21)27-13-5-7-14(8-6-13)28(24,25)22-10-9-15(23)17-11-12-3-1-2-4-16(12)26-17/h1-8,11,15,22-23H,9-10H2
• InChI Key: GFUNZOWABJPYJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(CCNS(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F)O
• Molecular Formula: C18H16F3NO5S
• Molecular Weight: 415.4 g/mol

Description

Benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They have potential applications in many aspects and have attracted the attention of chemical and pharmaceutical researchers worldwide.

Synthesis Analysis

Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be complex. For example, a benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzofuran derivatives can be complex and involve multiple steps.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives can vary widely depending on the specific compound.

Scientific Research Applications

Antibacterial Activity

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Anti-Tumor Activity

Benzofuran compounds, which include the compound , have been shown to exhibit strong anti-tumor activity. .

Anti-Oxidative Activity

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Anti-Viral Activity

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Drug Lead Compounds

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Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on the specific compound and its biological activity.

Safety and Hazards

As with any chemical compound, benzofuran derivatives should be handled with care. Specific safety and hazard information would depend on the specific compound.

Future Directions

Given their strong biological activities and potential applications, benzofuran compounds are potential natural drug lead compounds. They are expected to continue to attract the attention of chemical and pharmaceutical researchers worldwide.